Cas no 1404736-08-8 (3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid)

• Product Name: 3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid
• CAS No: 1404736-08-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6189263
• PubChem ID: 64146452
• Update Time: 2025-06-29

3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid
• 1404736-08-8
• EN300-13208528
• AKOS013464733

• Inchi： 1S/C13H17NO3/c1-8-4-9(2)6-11(5-8)7-12(13(16)17)14-10(3)15/h4-6,12H,7H2,1-3H3,(H,14,15)(H,16,17)
• InChI Key： NQQBWTFSAMDZQV-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=C(C)C=C(C)C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid

Professional Introduction to 3-(3,5-dimethylphenyl)-2-acetamidopropanoic Acid (CAS No. 1404736-08-8)

3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1404736-08-8, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions. The unique combination of a phenyl ring substituted with dimethyl groups and an acetamido side chain on a propanoic acid backbone imparts distinct chemical properties that make it a subject of intense study.

The structural composition of 3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid lends itself to diverse functional roles. The presence of the acetamido group suggests potential interactions with biological targets such as enzymes and receptors, which are pivotal in modulating physiological processes. Moreover, the dimethyl substitution on the phenyl ring enhances lipophilicity, influencing solubility and bioavailability—key factors in drug design and development.

In recent years, advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the pharmacological profile of this compound. Studies have indicated that derivatives of 3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The pharmaceutical industry has been particularly keen on exploring the potential of this compound in addressing neurological disorders. Preliminary research suggests that modifications to the core structure of 3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid could lead to compounds with enhanced binding affinity to neurotransmitter receptors. This could pave the way for novel treatments targeting conditions such as Alzheimer's disease and Parkinson's disease, where modulating neurotransmitter activity is crucial.

Beyond its therapeutic applications, 3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid also holds promise in the field of materials science. Its unique structural features make it a candidate for developing advanced polymers and coatings with tailored properties. For instance, incorporating this compound into polymer matrices could enhance thermal stability and mechanical strength, making it valuable for industrial applications.

The synthesis of 3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid is another area of active research. Chemists have been experimenting with various synthetic routes to optimize yield and purity. One notable approach involves multi-step organic transformations starting from readily available precursors such as aniline derivatives. These synthetic strategies not only contribute to the availability of the compound for research purposes but also provide insights into scalable production methods.

The environmental impact of synthesizing and utilizing 3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid is also a consideration in modern research practices. Efforts are being made to develop greener synthetic methodologies that minimize waste and reduce energy consumption. Such initiatives align with global sustainability goals and ensure that the compound's production is environmentally responsible.

In conclusion, 3-(3,5-dimethylphenyl)-2-acetamidopropanoic acid(CAS No. 1404736-08-8) represents a fascinating subject of study with far-reaching implications in pharmaceuticals, materials science, and environmental chemistry. Its unique structure and versatile functional groups open up numerous possibilities for innovation across multiple disciplines. As research continues to unfold, it is anticipated that this compound will play an increasingly pivotal role in addressing complex scientific challenges.